Triethyl 2-morpholino-1,1,2-ethanetricarboxylate

• IUPAC Name: triethyl 2-morpholin-4-ylethane-1,1,2-tricarboxylate
• InChI: InChI=1S/C15H25NO7/c1-4-21-13(17)11(14(18)22-5-2)12(15(19)23-6-3)16-7-9-20-10-8-16/h11-12H,4-10H2,1-3H3
• InChI Key: LAPARRLKIPFHNV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(C(=O)OCC)N1CCOCC1)C(=O)OCC
• Molecular Formula: C15H25NO7
• Molecular Weight: 331.36 g/mol

Description

Triethyl 2-morpholino-1,1,2-ethanetricarboxylate is a complex organic compound. It likely contains a morpholine ring, which is a common feature in many pharmaceuticals and agrochemicals. The triethyl 1,1,2-ethanetricarboxylate part suggests it has three ethyl ester groups attached to an ethane backbone.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a morpholine ring (a six-membered ring containing four carbon atoms, one nitrogen atom, and one oxygen atom) and an ethane backbone with three carboxylate groups, each esterified with an ethyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, triethyl 1,1,2-ethanetricarboxylate has a refractive index of 1.429, a boiling point of 99 °C at 0.5 mmHg, and a density of 1.074 g/mL at 25 °C.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s used in a biological context, the morpholine ring might be involved in binding to biological targets, as morpholines are often used in drugs due to their ability to mimic the structure of peptides.